Cas no 24845-40-7 (2-(4-Methoxyphenyl)acetophenone)

• Product Name: 2-(4-Methoxyphenyl)acetophenone
• CAS No: 24845-40-7
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 285286
• PubChem ID: 231092
• Update Time: 2025-04-19

2-(4-Methoxyphenyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)acetophenone
• 2-(4-methoxyphenyl)-1-phenylEthanone
• 2-(4-Methoxyphenyl)a
• Ethanone,2-(4-methoxyphenyl)-1-phenyl-
• 4-Methoxy-2-Phenylacetophenone
• 4'-Methoxydeoxybenzoin
• p-Methoxybenzyl phenyl ketone
• NSC26657
• MFCD00096294
• 1-Phenyl-2-(4-methoxyphenyl)ethanone
• 2-(4-Methoxyphenyl)-1-phenylethanone #
• AKOS009338874
• 1-phenyl-2-(4-methoxyphenyl)-ethanone
• 24845-40-7
• SCHEMBL571063
• 2-(4-Methoxyphenyl)-1-phenyl-1-ethanone
• 4-methoxyphenylacetophenone
• A18523
• 4-Methoxybenzyl phenyl ketone
• EN300-1702920
• DTXSID60282582
• 2-(4-methoxy-phenyl)-1-phenyl-ethanone
• FT-0671323
• F87245
• NSC-26657
• 2-(4'-Methoxyphenyl)-1-phenyl-1-ethanone
• Z385417028
• 2-(4-methoxyphenyl)-1-phenylethan-1-one
• 2-(p-Methoxyphenyl)acetophenone
• Phenyl-anisyl-keton
• Ethanone, 2-(4-methoxyphenyl)-1-phenyl-
• 2-(4-methoxyphenyl)-1-phenyl-ethanone
• DB-067272

• MDL： MFCD00096294
• Inchi： 1S/C15H14O2/c1-17-14-9-7-12(8-10-14)11-15(16)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： JABKESJVYSQBGF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.12060